Cas no 657395-43-2 (Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester)

Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester structure
657395-43-2 structure
Product Name:Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
CAS No:657395-43-2
MF:C12H12ClF3O2
MW:280.670693397522
CID:1693061
Update Time:2024-09-02

Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-3-(trifluoromethyl)-, butyl ester
    • Butyl 4-chloro-3-(trifluoromethyl)benzoate
    • Inchi: 1S/C12H12ClF3O2/c1-2-3-6-18-11(17)8-4-5-10(13)9(7-8)12(14,15)16/h4-5,7H,2-3,6H2,1H3
    • InChI Key: YYKMLSRNSHJWKU-UHFFFAOYSA-N
    • SMILES: C(OCCCC)(=O)C1=CC=C(Cl)C(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 280.04786

Experimental Properties

  • Density: 1.262±0.06 g/cm3(Predicted)
  • Boiling Point: 298.8±40.0 °C(Predicted)
  • PSA: 26.3

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